Cas no 2137642-03-4 (5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137642-03-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6334558
• PubChem ID: 165786687
• Update Time: 2025-06-14

5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137642-03-4
• EN300-742816
• 5-(2-methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C11H14N2O2/c1-15-11-10(3-2-4-13-11)8-5-9(14)7-12-6-8/h2-5,9,12,14H,6-7H2,1H3
• InChI Key： BJSZVPPHGIBLBA-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=CC=CN=C2OC)CNC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Overview of 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137642-03-4)

The compound 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol, identified by its CAS number 2137642-03-4, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a methoxypyridine moiety with a tetrahydropyridin-3-ol scaffold, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and metabolic regulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol has surged due to their role in modulating biological pathways. This compound's pyridine and piperidine rings contribute to its ability to interact with enzymes and receptors, making it a candidate for kinase inhibitors and GPCR-targeted drugs. Its methoxy group further enhances solubility and bioavailability, addressing common challenges in drug formulation. These properties resonate with the growing focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion) in modern pharmacology.

The synthesis of CAS 2137642-03-4 involves multi-step organic reactions, often employing catalytic hydrogenation and cross-coupling techniques. Innovations in green chemistry have also influenced its production, with researchers exploring microwave-assisted synthesis and biocatalysis to improve yield and sustainability. Such advancements align with the pharmaceutical industry's push toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

From a commercial perspective, 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol is listed by specialized suppliers as a high-purity reference standard for analytical testing. Its stability under controlled conditions makes it suitable for HPLC and LC-MS applications, catering to quality control labs. The compound's chiral center also opens avenues for stereoselective synthesis studies, a hot topic in asymmetric catalysis research.

Emerging studies suggest potential synergies between this compound and AI-driven drug discovery platforms. Computational models predict its binding affinity for neurotransmitter receptors, coinciding with rising interest in machine learning for molecular design. Furthermore, its structural features are being explored in fragment-based drug discovery (FBDD), a strategy gaining traction for identifying novel allosteric modulators.

Regulatory and safety profiles of 2137642-03-4 remain under investigation, with preliminary data indicating low acute toxicity in standard assays. However, researchers emphasize the need for comprehensive in vitro and in vivo studies to evaluate long-term effects—a cautionary note relevant to discussions on translational research gaps. This aligns with frequent search queries about preclinical validation and FDA approval pathways for new chemical entities.

In conclusion, 5-(2-Methoxypyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its multifaceted applications—from neuropharmacology to cheminformatics—reflect broader trends in life sciences. As the scientific community prioritizes personalized therapeutics and sustainable synthesis, this compound will likely remain a focal point for interdisciplinary research.